Cas no 306305-06-6 (Adenosine,2'-deoxy-3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]-)

• Product Name: Adenosine,2'-deoxy-3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]-
• CAS No: 306305-06-6
• MF: C₃₂H₃₉N₅O₃Si
• MW: 569.769268274307
• CID: 6969649
• PubChem ID: 10531089
• Update Time: 2025-08-13

Adenosine,2'-deoxy-3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Adenosine,2'-deoxy-3',5'-bis-O-(phenylmethyl)-4'-C-[(triethylsilyl)ethynyl]-
• SCHEMBL7217681
• 306305-06-6

• Inchi： 1S/C32H39N5O3Si/c1-4-41(5-2,6-3)18-17-32(22-38-20-25-13-9-7-10-14-25)27(39-21-26-15-11-8-12-16-26)19-28(40-32)37-24-36-29-30(33)34-23-35-31(29)37/h7-16,23-24,27-28H,4-6,19-22H2,1-3H3,(H2,33,34,35)/t27-,28+,32+/m0/s1
• InChI Key： QKVPALKIYLJRIG-YUXUKGBOSA-N
• SMILES： [Si](CC)(CC)(CC)C#C[C@@]1(COCC2C=CC=CC=2)[C@H](C[C@H](N2C=NC3C(N)=NC=NC2=3)O1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 569.28221666Da
• Monoisotopic Mass: 569.28221666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 873
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.3Ų